Cas no 1936463-99-8 (Benzenesulfonyl fluoride, 3-(aminomethyl)-)

• Product Name: Benzenesulfonyl fluoride, 3-(aminomethyl)-
• CAS No: 1936463-99-8
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 5247845
• Update Time: 2025-05-21

Benzenesulfonyl fluoride, 3-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3-(aminomethyl)-

• Inchi： 1S/C7H8FNO2S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-4H,5,9H2
• InChI Key： FSMSVHSBCLBPJV-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(CN)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzenesulfonyl fluoride, 3-(aminomethyl)-

Benzenesulfonyl Fluoride, 3-(Aminomethyl)-: A Comprehensive Overview

The compound Benzenesulfonyl fluoride, 3-(aminomethyl)-, with the CAS number 1936463-99-8, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its utilization across different industries.

The molecular structure of Benzenesulfonyl fluoride, 3-(aminomethyl)- comprises a benzene ring substituted with a sulfonyl fluoride group at the para position and an aminomethyl group at the meta position. This configuration imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and biocompatible coatings.

Synthesis of Benzenesulfonyl fluoride, 3-(aminomethyl)- typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the sulfonyl fluoride group is achieved through sulfonation followed by fluorination, while the aminomethyl group is introduced via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to enhance yield and purity, ensuring scalability for industrial applications.

In terms of applications, Benzenesulfonyl fluoride, 3-(aminomethyl)- has shown promise in drug delivery systems due to its ability to act as a bioisostere in medicinal chemistry. Its sulfonyl fluoride group can serve as a leaving group in substitution reactions, facilitating the design of prodrugs with improved pharmacokinetic profiles. Recent studies published in leading journals have demonstrated its potential in targeting specific enzymes involved in disease pathways.

Beyond pharmaceuticals, this compound is also being explored for its role in material science. Its unique reactivity allows it to participate in polymerization reactions, leading to the development of novel polymeric materials with tailored mechanical and thermal properties. For instance, researchers have reported the use of Benzenesulfonyl fluoride, 3-(aminomethyl)- as a building block for high-strength composites used in aerospace applications.

The environmental impact of synthesizing and using Benzenesulfonyl fluoride, 3-(aminomethyl)- has also been a topic of interest. Recent green chemistry approaches have focused on reducing waste and improving energy efficiency during its production. By adopting catalytic methods and recycling solvents, scientists aim to make its synthesis more sustainable without compromising product quality.

In conclusion, Benzenesulfonyl fluoride, 3-(aminomethyl)-, CAS number 1936463-99-8, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovative research and development efforts worldwide.